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Compound of Interest

Compound Name: 2-Methoxy-5-propylphenol

CAS No.: 58539-27-8

Cat. No.: B3054153

Get Quote

Part 1: Immediate Safety & Identity Assessment[1]
Critical Distinction: Ensure you are handling the correct isomer.

Target Compound: 2-Methoxy-5-propylphenol (CAS: 58539-27-8)[1][2][3][4][5][6]

Common Isomer: Dihydroeugenol (2-Methoxy-4-propylphenol, CAS: 2785-87-7)[7][4][8]

Note: While both share similar chemical behaviors, precise CAS identification is required for

accurate waste manifesting.

Hazardous Properties Matrix
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Property Specification Operational Implication

GHS Classification
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit.[7] 2A, STOT SE 3

Standard PPE (Nitrile gloves,

safety goggles) is mandatory.

Avoid inhalation of vapors.[9]

[10][11][12]

Flash Point
> 90°C (Estimated based on

structural analogs)

Combustible Liquid (Class

IIIB). Keep away from open

flames and high heat sources.

[11]

Reactivity
Incompatible with strong

oxidizing agents.

Do not co-mingle with nitric

acid, perchlorates, or

permanganates in waste

streams.

Physical State
Colorless to pale yellow

liquid/solid (mp ~16-19°C)

May solidify in cool storage; do

not heat with open flame to

liquefy.[7]

Part 2: Pre-Disposal Segregation & Packaging
Effective disposal begins at the bench. Improper segregation is the leading cause of laboratory

waste accidents involving phenolics.

Waste Segregation Logic
Phenolic compounds must be isolated from oxidative waste streams. 2-Methoxy-5-
propylphenol is an electron-rich aromatic ring; contact with strong oxidizers can result in rapid

exothermic reactions or fire.[7]

DOT Diagram: Waste Segregation Workflow
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Caption: Logical flow for segregating 2-Methoxy-5-propylphenol waste to prevent

incompatible reactions.

Packaging Requirements
Primary Container: Glass or High-Density Polyethylene (HDPE).[7] Avoid LDPE for long-term

storage of concentrated phenolic waste.[7]

Labeling: Must be clearly labeled "Hazardous Waste - Toxic, Irritant."

Secondary Containment: All liquid waste containers must be stored in a chemically resistant

secondary tray capable of holding 110% of the largest container's volume.

Part 3: Disposal Protocols
Protocol A: Liquid Waste (Standard Laboratory Stream)
Applicability: Solutions of 2-Methoxy-5-propylphenol in organic solvents (e.g., Ethanol,

DMSO, Dichloromethane).[7]

Collection: Collect in a dedicated "Organic Solvents" carboy.

Crucial: If the solvent is halogenated (e.g., DCM), use the "Halogenated Waste" stream. If

non-halogenated (e.g., Methanol), use "Non-Halogenated."
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pH Check: Ensure the waste mixture is neutral (pH 6-8). Phenols can form salts in high pH,

altering solubility.

Disposal Method:High-Temperature Incineration.

Mechanism:[7][8][13] The compound is fully oxidized to CO₂ and H₂O.

Action: Transfer to a licensed hazardous waste contractor (TSDF).

Protocol B: Solid Waste & Debris
Applicability: Contaminated gloves, paper towels, silica gel, or solid residue.

Containment: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness).

Labeling: Label as "Solid Debris Contaminated with Phenolics."

Disposal Method:Fuel Blending or Incineration.

Note: Do not dispose of in regular trash. Phenols can leach from landfills into groundwater.

Protocol C: Pure Stock Disposal (Expired/Unwanted)
Applicability: Unused pure chemical in original vial.

Do Not Bulking: Do not pour pure chemical into general solvent waste carboys.

Lab Pack: Place the original container into a "Lab Pack" drum.

Inventory: List specifically as "2-Methoxy-5-propylphenol, CAS 58539-27-8" on the

manifest.[1][2][3][4][6][14]

Part 4: Emergency Spill Response
Spill Decision Tree
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Spill Detected

Assess Volume

Small Spill (< 50 mL)
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Large Spill (> 50 mL)
Or Outside Hood
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Nitrile Gloves, Goggles, Lab Coat

Evacuate Area
Call EHS

Absorb with Vermiculite
or Sand

Clean Surface with
Soap & Water

Dispose as Solid
Hazardous Waste
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Caption: Decision matrix for immediate spill response actions.

Cleanup Procedure:

Ventilation: Immediately increase ventilation. If outside a hood, open windows if

safe/possible, or evacuate.
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Absorbent Selection: Use inert absorbents like vermiculite, dry sand, or commercial spill

pads.

Warning: Avoid using sawdust or paper towels for concentrated spills, as the high surface

area combined with the combustible nature of phenols increases flammability risk.

Decontamination: After bulk removal, scrub the area with a soapy water solution. Phenols

are moderately soluble in water but removal is more efficient with surfactants.

Part 5: Regulatory & Compliance Data[1]
Regulatory Body Classification Code/Note

US EPA (RCRA) Not explicitly P or U listed.[7]

Classified as Characteristic

Waste if ignitable (D001) or

toxic. Treat as hazardous.

EU Waste Code 16 05 08*

Discarded organic chemicals

consisting of or containing

hazardous substances.

TSCA Listed

Ensure compliance with SNUR

(Significant New Use Rules) if

applicable for imports.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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